Tert-butyl (2-(2-cyano-5-nitrophenoxy)ethyl)carbamate

• Molecular Formula: C14H17N3O5
• Molecular Weight: 307.30 g/mol
• IUPAC Name: tert-butyl N-[2-(2-cyano-5-nitrophenoxy)ethyl]carbamate
• InChI: InChI=1S/C14H17N3O5/c1-14(2,3)22-13(18)16-6-7-21-12-8-11(17(19)20)5-4-10(12)9-15/h4-5,8H,6-7H2,1-3H3,(H,16,18)
• InChI Key: JVIVWBITSRZQSH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCOC1=C(C=CC(=C1)[N+](=O)[O-])C#N

Description

Tert-butyl (2-(2-cyano-5-nitrophenoxy)ethyl)carbamate is a useful research compound. Its molecular formula is C14H17N3O5 and its molecular weight is 307.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-hydroxy-4-nitrobenzonitrile (5.0 g, 30.48 mmol) in DMF (25 mL) was added Cs2CO3 (14.89 g, 45.7 mmol). The mixture was cooled to 0° C., and tert-butyl (2-bromoethyl)carbamate (7.17 g, 32 mmol) was added at rt. The reaction mixture was stirred for 12 h at 90° C. under nitrogen. The reaction mixture was cooled to rt and DMF was removed in vacuo. The residue was treated with ethyl acetate (50 mL) and washed with brine (30 mL). The organic layer was dried over anhydrous sodium sulphate and concentrated in vacuo. The residue was taken up in dichloromethane (10 mL) and silica (5 g). The resultant slurry of the compound on silica was subjected to flash chromatography using a Teledyne Isco instrument (40 g RediSep silica column, 50% ethyl acetate in pet-ether) to get tert-butyl (2-(2-cyano-5-nitrophenoxy)ethyl)carbamate (4 g, 42.7%) as a yellow solid. 1H NMR (400 MHz, CDCl3) δ ppm 7.90 (1H, d, J=8.4 Hz), 7.82 (1H, s), 7.76 (1H, d, J=8.4 Hz), 5.04 (1H, br s), 4.27-4.24 (2H, m), 3.66-3.60 (2H, m), 1.45 (9H, s).